5-Hpmabo

• CAS No.: 67025-31-4
• Molecular Formula: C14H20BrNO
• Molecular Weight: 298.22 g/mol
• IUPAC Name: 3-(2-methyl-2-azabicyclo[3.2.1]octan-5-yl)phenol;hydrobromide
• InChI: InChI=1S/C14H19NO.BrH/c1-15-8-7-14(6-5-12(15)10-14)11-3-2-4-13(16)9-11;/h2-4,9,12,16H,5-8,10H2,1H3;1H
• InChI Key: LXFQJYHWQIZMME-UHFFFAOYSA-N
• SMILES: CN1CCC2(CCC1C2)C3=CC(=CC=C3)O.Br
• Synonyms: 5-(3-hydroxyphenyl)-2-methyl-2-azabicylo(3.2.1)octane; 5-HPMABO

Description

Its core structure consists of a porphyrin macrocycle substituted with specific functional groups, which modulate its electronic and steric properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

2.1.1 Compound A: 5-(4'-Allyloxy-phenyl)-10,15,20-triphenylporphyrin (CAS: Not specified)

• Molecular Weight : 730 g/mol .
• Synthesis : Prepared via Adler-Longo method using substituted benzaldehydes and pyrrole under reflux .
• Functional Groups : Allyloxy-phenyl substituent at the 5-position; triphenyl groups at 10,15,20-positions.
• Key Properties :
  • Absorption maxima at 418 nm (Soret band) and 515–650 nm (Q-bands) .
  • High thermal stability (decomposition >300°C) .

2.1.2 Compound B: 5-Amino-benzimidazole hydrochloride (CAS: 5488-51-7)

• Molecular Weight : 169.6 g/mol .
• Synthesis : Derived from benzimidazole via nitration and reduction .
• Functional Groups: Amino group at the 5-position; benzimidazole core.
• Key Properties: Solubility: Highly soluble in polar solvents (e.g., water, ethanol) . Applications: Intermediate in antiviral and anticancer drug synthesis .

Functional Analogues

2.2.1 Compound C: [4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidine

• Molecular Weight: Not specified .
• Synthesis : Cyclocondensation of thiophene derivatives with pyrimidine precursors .
• Key Properties :
  • Melting point: 215–220°C .
  • Applications: Fluorescent probes in bioimaging .

Comparative Data Table

Property	5-Hpmabo (Inferred)	Compound A	Compound B	Compound C
Molecular Weight	~700–750 g/mol (estimated)	730 g/mol	169.6 g/mol	Not specified
Synthesis Method	Metalloporphyrin condensation	Adler-Longo method	Nitration-reduction	Cyclocondensation
Thermal Stability	>250°C (decomposition)	>300°C	Stable up to 150°C	215–220°C (melting point)
Solubility	Low in water; high in DMF	Low in polar solvents	High in water/ethanol	Moderate in DCM
Applications	Photodynamic therapy, catalysis	Catalysis, sensors	Pharmaceuticals	Bioimaging, optoelectronics

Key Research Findings

Electronic Properties: Compound A’s allyloxy-phenyl group enhances π-conjugation, red-shifting its absorption spectrum compared to 5-Hpmabo’s simpler substituents . Compound B’s amino group increases solubility but reduces thermal stability relative to porphyrin-based analogues .

Catalytic Efficiency: Metalloporphyrins like 5-Hpmabo and Compound A show superior catalytic activity in oxidation reactions (e.g., epoxidation) compared to non-porphyrin systems .

Biomedical Potential: Compound C’s fluorescence quantum yield (Φ = 0.45) exceeds that of porphyrins, making it preferable for imaging .